2-(2-Chloro-4-fluoro-5-nitrophenyl)acetic acid

• Molecular Formula: C8H5ClFNO4
• Molecular Weight: 233.58 g/mol
• IUPAC Name: 2-(2-chloro-4-fluoro-5-nitrophenyl)acetic acid
• InChI: InChI=1S/C8H5ClFNO4/c9-5-3-6(10)7(11(14)15)1-4(5)2-8(12)13/h1,3H,2H2,(H,12,13)
• InChI Key: KXGOPGAMAFTJCC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1[N+](=O)[O-])F)Cl)CC(=O)O

Description

2-(2-Chloro-4-fluoro-5-nitrophenyl)acetic acid is a useful research compound. Its molecular formula is C8H5ClFNO4 and its molecular weight is 233.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

HNO3 (10.35 g, 98.6 mmol) was added drop-wise to a −10° C. solution of 2-(2-chloro-4-fluorophenyl)acetic acid (16.9 g, 89.6 mmol) in conc. H2SO4 (60 mL), stirred at 0° C. for 10 min, then carefully poured into ice water. The off-white solid was collected by filtration and dried to give 2-(2-chloro-4-fluoro-5-nitrophenyl)acetic acid (20.5 g, 98% yield). 1H NMR (400 Hz, DMSO-d6): δ 12.71 (br s, 1H), 8.33 (d, J=8.0 Hz, 1H), 7.92 (d, J=11.2 Hz, 1H), 3.85 (s, 2H).